6-acetyl-8-fluoro-2H-benzo[b][1,4]oxazin-3(4H)-one

• IUPAC Name: 6-acetyl-8-fluoro-4H-1,4-benzoxazin-3-one
• InChI: InChI=1S/C10H8FNO3/c1-5(13)6-2-7(11)10-8(3-6)12-9(14)4-15-10/h2-3H,4H2,1H3,(H,12,14)
• InChI Key: FZKDZTNKRZSMFV-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC2=C(C(=C1)F)OCC(=O)N2
• Molecular Formula: C10H8FNO3
• DSSTOX Substance ID: DTXSID10676871
• Molecular Weight: 209.17 g/mol
• CAS RN: 943994-30-7

Description

2H-benzo[b][1,4]oxazin-3(4H)-ones are a class of organic compounds that contain a benzene ring fused to an oxazine ring. The specific compound you mentioned, “6-acetyl-8-fluoro-2H-benzo[b][1,4]oxazin-3(4H)-one”, would have an acetyl group at the 6-position and a fluorine atom at the 8-position of this structure.

Synthesis Analysis

A method for the synthesis of 3-aryl-2H-benzo[b][1,4]oxazin-2-ones has been reported, which involves a TFA-catalyzed tandem reaction of benzo[d]oxazoles with 2-oxo-2-arylacetic acids. This method was demonstrated to be compatible with a wide range of functional groups.

Molecular Structure Analysis

The molecular structure of 2H-benzo[b][1,4]oxazin-3(4H)-ones can be confirmed by techniques such as 1H NMR, 13C NMR, and Mass spectra. The specific structure of “this compound” would need to be confirmed by similar methods.

Future Directions

The future directions for research on “6-acetyl-8-fluoro-2H-benzo[b][1,4]oxazin-3(4H)-one” could include further studies on its synthesis, properties, and potential applications. Given the interest in related compounds for their biological activity, this compound could also be of interest in medicinal chemistry or pharmacology.